Cas no 65657-41-2 (1-(acetyloxy)Cyclohexanepropanal)

1-(acetyloxy)Cyclohexanepropanal structure
65657-41-2 structure
Product Name:1-(acetyloxy)Cyclohexanepropanal
CAS No:65657-41-2
MF:C11H18O3
MW:198.258823871613
CID:2103575
PubChem ID:15647359
Update Time:2025-04-21

1-(acetyloxy)Cyclohexanepropanal Chemical and Physical Properties

Names and Identifiers

    • 1-(acetyloxy)Cyclohexanepropanal
    • DA-30736
    • 65657-41-2
    • SCHEMBL11655610
    • Inchi: 1S/C11H18O3/c1-10(13)14-11(8-5-9-12)6-3-2-4-7-11/h9H,2-8H2,1H3
    • InChI Key: WXXQDQUDSIGRKC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1(CCC=O)CCCCC1

Computed Properties

  • Exact Mass: 198.125594432Da
  • Monoisotopic Mass: 198.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

1-(acetyloxy)Cyclohexanepropanal Related Literature

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